Cas no 1284275-80-4 (N'-[(1E)-(2-hydroxynaphthalen-1-yl)methylidene]-3-methyl-1H-pyrazole-5-carbohydrazide)

• Product Name: N'-[(1E)-(2-hydroxynaphthalen-1-yl)methylidene]-3-methyl-1H-pyrazole-5-carbohydrazide
• CAS No: 1284275-80-4
• MF: C₁₆H₁₄N₄O₂
• MW: 294.30796289444
• CID: 5901548
• PubChem ID: 135549922
• Update Time: 2025-06-08

N'-[(1E)-(2-hydroxynaphthalen-1-yl)methylidene]-3-methyl-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• (E)-N-((2-hydroxynaphthalen-1-yl)methylene)-3-methyl-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-methyl-, (2E)-2-[(2-hydroxy-1-naphthalenyl)methylene]hydrazide
• N'-[(1E)-(2-hydroxynaphthalen-1-yl)methylidene]-3-methyl-1H-pyrazole-5-carbohydrazide
• N'-((2-HYDROXY-1-NAPHTHYL)METHYLENE)-3-METHYL-1H-PYRAZOLE-5-CARBOHYDRAZIDE
• SCHEMBL12767408
• (E)-N'-((2-hydroxynaphthalen-1-yl)methylene)-3-methyl-1H-pyrazole-5-carbohydrazide
• F1092-0914
• SR-01000079505-1
• CHEMBL3103222
• AKOS001611247
• N-[(E)-(2-hydroxynaphthalen-1-yl)methylideneamino]-5-methyl-1H-pyrazole-3-carboxamide
• SR-01000079505
• Z57244300
• 1284275-80-4

• Inchi： 1S/C16H14N4O2/c1-10-8-14(19-18-10)16(22)20-17-9-13-12-5-3-2-4-11(12)6-7-15(13)21/h2-9,21H,1H3,(H,18,19)(H,20,22)/b17-9+
• InChI Key： ZOQULRMFSBBJJR-RQZCQDPDSA-N
• SMILES： N1C(C)=CC(C(N/N=C/C2=C3C(C=CC=C3)=CC=C2O)=O)=N1

Computed Properties

• Exact Mass: 294.11167570g/mol
• Monoisotopic Mass: 294.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 90.4Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 7.63±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on N'-[(1E)-(2-hydroxynaphthalen-1-yl)methylidene]-3-methyl-1H-pyrazole-5-carbohydrazide

Comprehensive Overview of N'-[(1E)-(2-hydroxynaphthalen-1-yl)methylidene]-3-methyl-1H-pyrazole-5-carbohydrazide (CAS No. 1284275-80-4)

The compound N'-[(1E)-(2-hydroxynaphthalen-1-yl)methylidene]-3-methyl-1H-pyrazole-5-carbohydrazide, with the CAS number 1284275-80-4, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. This hydrazide derivative is characterized by its unique structural features, including a naphthalene ring and a pyrazole moiety, which contribute to its diverse potential applications. Researchers are particularly interested in its role as a chelating agent and its possible pharmacological properties, making it a subject of ongoing studies.

In recent years, the demand for novel heterocyclic compounds like N'-[(1E)-(2-hydroxynaphthalen-1-yl)methylidene]-3-methyl-1H-pyrazole-5-carbohydrazide has surged due to their relevance in drug discovery and biomolecular interactions. The compound's ability to form stable complexes with metal ions has also sparked interest in its use for sensor development and catalytic applications. These attributes align with current trends in green chemistry and sustainable materials, addressing the growing need for environmentally friendly solutions in industrial processes.

The synthesis of CAS 1284275-80-4 involves a condensation reaction between 2-hydroxy-1-naphthaldehyde and 3-methyl-1H-pyrazole-5-carbohydrazide, yielding the target product with high selectivity. This method is favored for its efficiency and scalability, which are critical for industrial applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to confirm the compound's purity and structural integrity, ensuring its suitability for further research.

One of the most frequently searched questions regarding this compound is its potential biological activity. Preliminary studies suggest that N'-[(1E)-(2-hydroxynaphthalen-1-yl)methylidene]-3-methyl-1H-pyrazole-5-carbohydrazide may exhibit antioxidant and anti-inflammatory properties, though comprehensive clinical data are still lacking. These findings have prompted investigations into its mechanism of action, particularly its interaction with enzymatic pathways and cellular receptors. Such research is vital for advancing its potential use in therapeutic formulations.

From a material science perspective, the compound's photophysical properties are another area of interest. Its fluorescence behavior under varying conditions makes it a candidate for optical materials and dye-sensitized solar cells. This aligns with the global push toward renewable energy technologies, where efficient light-harvesting materials are in high demand. Researchers are also exploring its utility in molecular imaging, leveraging its stability and tunable emission characteristics.

In conclusion, N'-[(1E)-(2-hydroxynaphthalen-1-yl)methylidene]-3-methyl-1H-pyrazole-5-carbohydrazide (CAS 1284275-80-4) represents a versatile compound with broad applicability across multiple scientific disciplines. Its structural complexity and functional diversity make it a valuable subject for further exploration, particularly in the contexts of healthcare innovation and advanced materials. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.